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Compound of Interest

Compound Name: C.I.Solvent yellow 176

Cat. No.: B080745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the use of Solvent

Yellow 176, a vibrant and heat-stable dye, for the coloration and identification of various plastic

materials in a laboratory setting.

Introduction
Solvent Yellow 176 is an oil-soluble, reddish-yellow dye known for its high tinting strength,

excellent heat resistance, and good light fastness.[1] It is widely used in the plastics industry for

coloring a variety of polymers during the manufacturing process.[2][3] In a research and

development context, Solvent Yellow 176 can be a valuable tool for marking, identifying, or

visualizing plastic components and phases within polymer blends. This document outlines the

properties of Solvent Yellow 176 and provides a general-purpose protocol for staining plastic

samples in a laboratory environment.

Properties of Solvent Yellow 176
A summary of the key physical and chemical properties of Solvent Yellow 176 is presented in

Table 1. This data has been compiled from various supplier technical datasheets.

Table 1: Physical and Chemical Properties of Solvent Yellow 176

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b080745?utm_src=pdf-interest
https://www.precisechem.com/news/copy-solvent-yellow-176-introduction-and-application/
https://www.primachemicals.com/solvent-dyes-features-applications/
https://www.dyespigments.net/blog/why-solvent-dyes-are-ideal-for-plastic-coloring/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

C.I. Name Solvent Yellow 176

C.I. Number 47023

CAS Number 10319-14-9

Molecular Formula C₁₈H₁₀BrNO₃

Appearance Greenish-yellow to Reddish-yellow powder

Melting Point 218°C[1]

Heat Resistance Up to 280°C[1]

Light Fastness 6-7 (on a scale of 1-8, where 8 is excellent)[4]

Acid Resistance 5

Alkali Resistance 4

Recommended Dosage (Transparent) 0.02% - 0.05%[1]

Recommended Dosage (Opaque) Approximately 0.1%[1]

Plastic Compatibility
Solvent Yellow 176 is compatible with a wide range of thermoplastic resins. Its suitability for

various plastics is summarized in Table 2.

Table 2: Compatibility of Solvent Yellow 176 with Various Plastics
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Plastic Type Abbreviation Compatibility

Polystyrene PS Recommended

Acrylonitrile Butadiene Styrene ABS Recommended

Polymethyl Methacrylate PMMA Recommended

Polycarbonate PC Recommended

Polyethylene Terephthalate PET Recommended

Unplasticized Polyvinyl

Chloride
UPVC Recommended

Styrene Acrylonitrile SAN Recommended

Polyamide 6 PA6 Not Recommended

Polyamide 66 PA66 Not Recommended

Polyoxymethylene POM Recommended

Polybutylene Terephthalate PBT Not Recommended

(Data sourced from product datasheets.)[1][5]

Experimental Protocols
The following protocols are intended as a general guideline for laboratory-scale staining of

plastic samples. Optimal conditions, including solvent choice, dye concentration, temperature,

and incubation time, may vary depending on the specific type of plastic, its thickness, and the

desired staining intensity.

Materials
Solvent Yellow 176 powder

Plastic samples (e.g., films, coupons, or powders)

Suitable organic solvent (e.g., Ethanol, Acetone, or a mixture)
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Glass beakers or other suitable containers

Heating plate or water bath (optional)

Forceps

Deionized water

Fume hood

Preparation of Staining Solution
Solvent Selection: Based on available data and general principles of solvent dyeing, ethanol

or acetone can be considered as initial solvents to test. The choice of solvent is crucial as it

affects the solubility of the dye and its ability to penetrate the polymer matrix.

Stock Solution Preparation: In a fume hood, prepare a stock solution of Solvent Yellow 176.

A starting concentration of 0.1% (w/v) is recommended. For example, dissolve 100 mg of

Solvent Yellow 176 powder in 100 mL of the chosen solvent.

Working Solution: The stock solution can be used directly or diluted further depending on the

desired staining intensity.

Staining Procedure
Sample Preparation: Ensure the plastic samples are clean and free of any surface

contaminants.

Immersion: Place the plastic samples in a glass beaker and add a sufficient volume of the

staining solution to completely submerge the samples.

Incubation: Cover the beaker and allow the samples to incubate in the staining solution.

Time: A starting incubation time of 30 minutes to 1 hour at room temperature is

recommended. This can be adjusted based on the observed staining.

Temperature (Optional): For some plastics, gentle heating (e.g., 40-60°C) in a water bath

or on a heating plate may enhance dye penetration and reduce staining time. Caution
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should be exercised to avoid temperatures that could deform the plastic.

Washing: After incubation, remove the plastic samples from the staining solution using

forceps.

Rinsing: Rinse the stained samples with the pure solvent used for the staining solution to

remove excess dye from the surface.

Final Wash: Perform a final wash with deionized water.

Drying: Allow the stained plastic samples to air dry completely in a fume hood.

Visualizations
Experimental Workflow
The following diagram illustrates the general workflow for the plastic staining protocol.
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Caption: General workflow for staining plastics with Solvent Yellow 176.
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Plastic Compatibility Logic
The following diagram illustrates the compatibility of Solvent Yellow 176 with different types of

plastics.

Recommended Not Recommended

Solvent Yellow 176

PS ABS PMMA PC PET UPVC SAN POM PA6 PA66 PBT

Click to download full resolution via product page

Caption: Compatibility of Solvent Yellow 176 with common plastics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]

2. A Beginner’s Guide to Solvent Dyes (Features & Applications) [primachemicals.com]

3. dyespigments.net [dyespigments.net]

4. epsilonpigments.com [epsilonpigments.com]

5. additivesforpolymer.com [additivesforpolymer.com]

To cite this document: BenchChem. [Application Notes and Protocols: Staining Plastics with
Solvent Yellow 176]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080745#staining-protocols-for-plastics-using-solvent-
yellow-176]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b080745?utm_src=pdf-body-img
https://www.benchchem.com/product/b080745?utm_src=pdf-custom-synthesis
https://www.precisechem.com/news/copy-solvent-yellow-176-introduction-and-application/
https://www.primachemicals.com/solvent-dyes-features-applications/
https://www.dyespigments.net/blog/why-solvent-dyes-are-ideal-for-plastic-coloring/
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Yellow/Solvent-Yellow-176.html
https://www.additivesforpolymer.com/project-category/solvent-dyes/solvent-yellow/
https://www.benchchem.com/product/b080745#staining-protocols-for-plastics-using-solvent-yellow-176
https://www.benchchem.com/product/b080745#staining-protocols-for-plastics-using-solvent-yellow-176
https://www.benchchem.com/product/b080745#staining-protocols-for-plastics-using-solvent-yellow-176
https://www.benchchem.com/product/b080745#staining-protocols-for-plastics-using-solvent-yellow-176
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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